Cas no 821776-59-4 (Benzonitrile, 5-(butylpropylamino)-2-nitro-)
821776-59-4 structure
Product Name:Benzonitrile, 5-(butylpropylamino)-2-nitro-
CAS No:821776-59-4
MF:C14H19N3O2
MW:261.319563150406
CID:697313
PubChem ID:11149664
Update Time:2025-04-19
Benzonitrile, 5-(butylpropylamino)-2-nitro- Chemical and Physical Properties
Names and Identifiers
-
- 5-(butylpropylamino)-2-nitroBenzonitrile
- 5-[butyl(propyl)amino]-2-nitrobenzonitrile
- Benzonitrile, 5-(butylpropylamino)-2-nitro-
- SCHEMBL3045411
- 821776-59-4
- FT-0759196
- DTXSID10457001
-
- Inchi: 1S/C14H19N3O2/c1-3-5-9-16(8-4-2)13-6-7-14(17(18)19)12(10-13)11-15/h6-7,10H,3-5,8-9H2,1-2H3
- InChI Key: JONYVHOOQCIJPO-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=CC(=CC=1C#N)N(CCC)CCCC)=O
Computed Properties
- Exact Mass: 261.147726857g/mol
- Monoisotopic Mass: 261.147726857g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 331
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 72.8Ų
Benzonitrile, 5-(butylpropylamino)-2-nitro- Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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